Cas no 2229118-94-7 (2,2-dimethyl-3-2-(thiophen-3-yl)ethylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-2-(thiophen-3-yl)ethylcyclopropan-1-amine
• CAS No: 2229118-94-7
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6290822
• PubChem ID: 165852662
• Update Time: 2025-10-17

2,2-dimethyl-3-2-(thiophen-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-2-(thiophen-3-yl)ethylcyclopropan-1-amine
• EN300-1782821
• 2,2-dimethyl-3-[2-(thiophen-3-yl)ethyl]cyclopropan-1-amine
• 2229118-94-7

• Inchi： 1S/C11H17NS/c1-11(2)9(10(11)12)4-3-8-5-6-13-7-8/h5-7,9-10H,3-4,12H2,1-2H3
• InChI Key： OUYBGTLGBJSDOW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1C(C1(C)C)N

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-dimethyl-3-2-(thiophen-3-yl)ethylcyclopropan-1-amine

Introduction to 2,2-Dimethyl-3-(2-(thiophen-3-yl)ethyl)cyclopropan-1-amine (CAS No. 2229118-94-7)

2,2-Dimethyl-3-(2-(thiophen-3-yl)ethyl)cyclopropan-1-amine, with the CAS number 2229118-94-7, is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular architecture, which includes a cyclopropane ring, two methyl groups, and a thiophene-substituted ethyl chain. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2,2-dimethyl-3-(2-(thiophen-3-yl)ethyl)cyclopropan-1-amine involves multiple steps and requires precise control over reaction conditions to achieve the desired product with high purity and yield. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, enabling researchers to explore its potential therapeutic applications more thoroughly. Techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalytic processes have been particularly instrumental in optimizing the synthesis of this molecule.

In terms of its chemical properties, 2,2-dimethyl-3-(2-(thiophen-3-yl)ethyl)cyclopropan-1-amine exhibits notable stability under a variety of conditions. The cyclopropane ring provides rigidity to the molecule, which can influence its conformational behavior and interactions with biological targets. The presence of the thiophene moiety introduces aromatic character and potential π-electron delocalization, which can enhance the compound's pharmacological activity. Additionally, the amine functionality offers opportunities for further functionalization and derivatization, allowing for the creation of a diverse library of analogs for biological evaluation.

The biological activity of 2,2-dimethyl-3-(2-(thiophen-3-yl)ethyl)cyclopropan-1-amine has been the subject of several recent studies. Research has shown that this compound possesses potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to exhibit selective inhibition of specific kinases involved in cancer signaling pathways, making it a promising lead for the development of targeted cancer therapies. Furthermore, preliminary studies have indicated that this compound may have neuroprotective properties, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-dimethyl-3-(2-(thiophen-3-yl)ethyl)cyclopropan-1-amine in various therapeutic contexts. Early results from preclinical studies have been encouraging, demonstrating favorable pharmacokinetic profiles and low toxicity levels. These findings suggest that this compound may be suitable for further clinical development and could potentially become a valuable addition to the arsenal of therapeutic agents available for treating a range of diseases.

In addition to its therapeutic potential, 2,2-dimethyl-3-(2-(thiophen-3-yl)ethyl)cyclopropan-1-amine has also been explored as a tool compound in basic research. Its unique structure and functional groups make it an ideal candidate for probing specific biological processes and pathways. For example, it has been used to investigate the mechanisms underlying kinase inhibition and receptor modulation, providing valuable insights into these fundamental processes.

The future prospects for 2,2-dimethyl-3-(2-(thiophen-3-yl)ethyl)cyclopropan-1-amine are promising. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its pharmacological properties through structure-based design approaches. Additionally, there is significant interest in developing novel formulations and delivery systems to enhance its bioavailability and therapeutic efficacy.

In conclusion, 2,2-dimethyl-3-(2-(thiophen-3-yl)ethyl)cyclopropan-1-amine (CAS No. 2229118-94-7) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.